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Compound of Interest

Compound Name: Teslascan

Cat. No.: B1232718 Get Quote

For researchers, scientists, and drug development professionals utilizing Teslascan
(mangafodipir trisodium), ensuring its proper disposal is a critical component of laboratory

safety and regulatory compliance. This guide provides essential, step-by-step procedures for

the safe and effective disposal of Teslascan, reinforcing a commitment to safety and

environmental responsibility that extends beyond the product's application.

Immediate Safety and Handling Considerations
Before disposal, it is imperative to adhere to standard laboratory safety protocols. Personnel

handling Teslascan should wear appropriate personal protective equipment (PPE), including

gloves (e.g., latex, PVC, polyethylene), to prevent skin contact.[1] In the event of a spill, wipe

up the aqueous solution with absorbent material and clean the area with soap and water.[1]

Although Teslascan is nonflammable, any fire should be extinguished using media appropriate

for the surrounding environment.[1]

Core Disposal Principles
Teslascan is designated for single use only; any remaining portion of the solution after

administration must be discarded.[2][3][4] According to its Material Safety Data Sheet, as of

2003, Teslascan does not meet the United States Environmental Protection Agency (EPA)

criteria for hazardous waste.[1] However, this does not permit its disposal in standard refuse or

down the drain.[2] The overarching principle is that all disposal must comply with national,

state, and local regulations.[1]
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Step-by-Step Disposal Protocol for Unused
Teslascan
The recommended procedure for the disposal of unused Teslascan solution and its vial is as

follows:

Segregation: Unused Teslascan solution and its container should be segregated from other

waste streams. It is crucial not to mix this non-hazardous pharmaceutical waste with

hazardous chemicals, biohazardous waste, or general laboratory trash.[2]

Containerization: Place the vial containing the unused Teslascan solution into a designated

non-hazardous pharmaceutical waste container. These containers are often color-coded

(e.g., white with a blue lid) and should be clearly labeled "for incineration only."[1]

Alternatively, some institutions may use red biohazard-chemotoxic containers for non-

hazardous pharmaceutical waste destined for incineration.[5]

Labeling: Ensure the waste container is accurately labeled as "non-hazardous

pharmaceutical waste" and includes the date of disposal.[2]

Secure Storage: Store the container in a secure, designated area that is inaccessible to

unauthorized personnel pending collection.[2]

Professional Disposal: Arrange for the collection and disposal of the non-hazardous

pharmaceutical waste through a licensed and compliant waste management service. The

preferred method of disposal for non-RCRA (Resource Conservation and Recovery Act)

pharmaceutical waste is incineration to prevent environmental contamination.[1][3]

Documentation: Maintain a detailed record of the disposal, including the date, quantity of

waste, and the waste management service utilized. A certificate of destruction should be

obtained from the disposal vendor.[2]

Disposal of Empty Vials
For vials that have been completely emptied of their contents, institutional policies may vary.

Some may permit the disposal of the empty vial in the regular trash after the label has been

defaced or removed to protect proprietary information. However, to err on the side of caution
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and ensure compliance, it is often recommended to dispose of the empty vial in the same non-

hazardous pharmaceutical waste stream as unused portions.

Summary of Key Disposal Data
Item Classification

Recommended Disposal
Method

Unused Teslascan Solution
Non-Hazardous (Non-RCRA)

Pharmaceutical Waste

Incineration via a licensed

waste management service

Empty Teslascan Vial Non-Hazardous Waste

Incineration or as per

institutional policy for non-

hazardous containers

Teslascan Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Teslascan in a laboratory setting.
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Start: Teslascan Use Complete

Is the vial completely empty?

Yes, there is unused solution.

Yes

No, the vial is completely empty.

No

Segregate vial with unused solution.

Consult institutional policy for
empty vial disposal.

Place in designated non-hazardous
pharmaceutical waste container

(for incineration).

Store waste securely.

Dispose in regular trash after
rendering label unreadable.

Policy allows

Dispose in non-hazardous
pharmaceutical waste container.

Policy requires
or for caution

End of Process

Arrange for collection by a licensed
waste management service for incineration.

Document disposal and obtain
certificate of destruction.

Click to download full resolution via product page

Teslascan Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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